Cas no 220199-90-6 (Cyclohexanone,2-(hydroxymethyl)-, (2S)-)

Cyclohexanone,2-(hydroxymethyl)-, (2S)- structure

220199-90-6 structure

Product Name:Cyclohexanone,2-(hydroxymethyl)-, (2S)-

CAS No:220199-90-6

Molecular Formula:C₇H₁₂O₂

Molecular Weight:128.16898

CID:243856

PubChem ID:11147724

Cyclohexanone,2-(hydroxymethyl)-, (2S)- Properties

Names and Identifiers

- Cyclohexanone,2-(hydroxymethyl)-, (2S)-
- (S)-2-HYDROXYMETHYLCYCLOHEXANONE
- (S)-2-Hydroxymethyl-cyclohexanone
- (S)-2-(hydroxymethyl)cyclohexanone
- (2S)-2-(HYDROXYMETHYL)CYCLOHEXAN-1-ONE
- 220199-90-6
- AKOS006309764
- SCHEMBL15048937
- J-014425
- SIGZQOSGZJNAKB-LURJTMIESA-N
- +Expand
- MDL： MFCD11053645
- InChIKey： SIGZQOSGZJNAKB-LURJTMIESA-N
- Inchi： InChI=1S/C7H12O2/c8-5-6-3-1-2-4-7(6)9/h6,8H,1-5H2/t6-/m0/s1
- SMILES： C1CCC(=O)[C@@H](C1)CO

Computed Properties

Exact Mass: 128.08376
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 128.083729621g/mol
Heavy Atom Count: 9
Complexity: 110
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.8
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.3

Cyclohexanone,2-(hydroxymethyl)-, (2S)- Related Literature

1. Monthly record of analytical researches into food

Analyst, 1887,12, 200-201
2. Self-assembled c-oriented Ni(OH)2 films for enhanced electrocatalytic activity towards the urea oxidation reaction†

Xinwei Dong,Chen Peng,Xu Zhao,Tao Zhang,Yansheng Liu,Guoxiao Xu,Jin Zhou,Fei Guo,Zhiqiang Yu,Xiaobo Jia RSC Adv., 2023,13, 29625-29631
3. Contents list

Chem. Commun., 2017,53, 7853-7860
4. Synthesis of α-iodoketals from methyl ketonesvia sustainable and orthogonal tandem catalysis†

Yan Yang,Meng Gao,Wen-Ming Shu,Liu-Ming Wu,Dong-Xue Zhang,An-Xin Wu Org. Biomol. Chem., 2013,11, 1226-1233
5. The bearing of the dissociation constant of urea on its constitution

Trans. Faraday Soc., 1943,39, 137-140
6. Journal of the Royal Institute of Chemistry. July 1958

J. R. Inst. Chem., 1958,82, 441-508
7. Impact of helical organization on the photovoltaic properties of oligothiophene supramolecular polymers†

Hayato Ouchi,Takahiro Kizaki,Xu Lin,Nagahiro Hoshi,Fabien Silly,Takanori Fukushima Chem. Sci., 2018,9, 3638-3643
8. Dynamics of water and template molecules in the interlayer space of a layered aluminophosphate. Experimental inelastic neutron scattering spectra and molecular dynamics simulated spectra

Phys. Chem. Chem. Phys., 1999,1, 5711-5715
9. Photonics-on-a-chip: recent advances in integrated waveguides as enabling detection elements for real-world, lab-on-a-chip biosensing applications

Adam L. Washburn,Ryan C. Bailey Analyst, 2011,136, 227-236
10. Viscosity of aqueous DNA solutions determined using dynamic light scattering

Emma L. Gilroy,Matthew R. Hicks,David J. Smith,Alison Rodger Analyst, 2011,136, 4159-4163

220199-90-6 (Cyclohexanone,2-(hydroxymethyl)-, (2S)-) Related Products

Recommended suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

https://www.amadischem.com/

SHANGHAI TAUTO BIOTECH CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

https://en.tautochem.com/

Hebei Ganmiao New material Technology Co., LTD

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.hbganmiao.com/

Hefei Zhongkesai High tech Materials Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

https://senfeida.en.made-in-china.com/